Cas no 1824275-97-9 (Tert-butyl 3-bromo-4-methylbenzylcarbamate)

• Product Name: Tert-butyl 3-bromo-4-methylbenzylcarbamate
• CAS No: 1824275-97-9
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• MDL: MFCD18907455
• CID: 5683146
• PubChem ID: 101043022
• Update Time: 2025-10-29

Tert-butyl 3-bromo-4-methylbenzylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-25776029
• tert-butyl N-[(3-bromo-4-methylphenyl)methyl]carbamate
• A1-29736
• 1824275-97-9
• tert-Butyl (3-bromo-4-methylbenzyl)carbamate
• tert-butyl 3-bromo-4-methylbenzylcarbamate
• Tert-butyl 3-bromo-4-methylbenzylcarbamate

• MDL： MFCD18907455
• Inchi： 1S/C13H18BrNO2/c1-9-5-6-10(7-11(9)14)8-15-12(16)17-13(2,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： XWVZYUGVCBJBCT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-bromo-4-methylbenzylcarbamate

Introduction to Tert-butyl 3-bromo-4-methylbenzylcarbamate (CAS No. 1824275-97-9)

Tert-butyl 3-bromo-4-methylbenzylcarbamate, with the chemical formula C₁₃H₁₄B₁O₂N, is a significant compound in the realm of pharmaceutical and chemical research. This compound, identified by its unique CAS number 1824275-97-9, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The presence of both bromine and methyl substituents on the benzene ring, coupled with the carbamate functional group, makes it a valuable intermediate in the synthesis of more complex molecules.

The structure of Tert-butyl 3-bromo-4-methylbenzylcarbamate features a benzene ring substituted at the 3-position with a bromine atom and at the 4-position with a methyl group. The carbamate group is attached to a tert-butyl moiety, which enhances its stability and reactivity in various chemical transformations. This unique structural configuration allows for multiple synthetic pathways, making it a preferred choice for researchers exploring new methodologies in organic synthesis.

In recent years, Tert-butyl 3-bromo-4-methylbenzylcarbamate has been extensively studied for its potential applications in drug development. Its brominated aromatic ring makes it a suitable candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals. The carbamate group also provides a site for further functionalization, enabling the synthesis of more complex derivatives that may exhibit novel biological activities.

One of the most compelling aspects of Tert-butyl 3-bromo-4-methylbenzylcarbamate is its role as a building block in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop new analogs with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors, suggesting their utility in treating conditions such as inflammation and neurological disorders. The tert-butyl group not only stabilizes the molecule but also influences its solubility and bioavailability, making it an attractive candidate for further development.

The synthesis of Tert-butyl 3-bromo-4-methylbenzylcarbamate involves several well-established chemical reactions. Typically, it is prepared through the bromination of 4-methylbenzyl alcohol followed by carbamation using an appropriate carbodiimide reagent. The tert-butyl group is introduced during the final step to enhance the compound's stability and reactivity. This synthetic route is efficient and scalable, making it suitable for industrial production if needed.

Recent advancements in green chemistry have also influenced the synthesis of Tert-butyl 3-bromo-4-methylbenzylcarbamate. Researchers are exploring solvent-free conditions and catalytic methods to minimize waste and improve yields. These innovations not only make the process more environmentally friendly but also reduce costs associated with purification and waste disposal. Such developments align with global efforts to promote sustainable practices in chemical manufacturing.

The applications of Tert-butyl 3-bromo-4-methylbenzylcarbamate extend beyond pharmaceuticals into materials science and agrochemicals. Its ability to undergo various transformations makes it a versatile intermediate for synthesizing polymers, dyes, and other specialty chemicals. Additionally, its structural features make it a candidate for developing new pesticides and herbicides that target specific biological pathways in plants and pests.

In conclusion, Tert-butyl 3-bromo-4-methylbenzylcarbamate (CAS No. 1824275-97-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structure enables diverse synthetic pathways, making it a valuable tool for chemists exploring new drug candidates and materials. As research continues to uncover new applications for this compound, its importance in advancing chemical science is likely to grow.